Cas no 2877720-52-8 (4-[1-(5-chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine)

• Product Name: 4-[1-(5-chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine
• CAS No: 2877720-52-8
• MF: C₁₅H₂₀ClN₃OS
• MW: 325.85680103302
• CID: 5331319
• PubChem ID: 165434737
• Update Time: 2025-05-26

4-[1-(5-chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 2877720-52-8
• F6752-5462
• 4-[1-(5-chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine
• AKOS040865460
• [1-(5-Chloro-2-pyridinyl)-4-piperidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C15H20ClN3OS/c16-13-1-2-14(17-11-13)18-5-3-12(4-6-18)15(20)19-7-9-21-10-8-19/h1-2,11-12H,3-10H2
• InChI Key： FLGKTQOAMYCNTJ-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC=C(Cl)C=C2)CC1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 325.1015611g/mol
• Monoisotopic Mass: 325.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.1±50.0 °C(Predicted)
• pka: 6.38±0.29(Predicted)

Additional information on 4-[1-(5-chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine

4-[1-(5-Chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine: A Comprehensive Overview

4-[1-(5-Chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine is a complex organic compound with the CAS registry number 2877720-52-8. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds with a six-membered ring. The presence of a piperidine ring and a pyridine moiety in its structure makes it a unique molecule with potential applications in various fields, including pharmaceuticals and agrochemicals. Recent studies have highlighted its role in drug design, particularly in the development of novel therapeutics targeting specific biological pathways.

The synthesis of 4-[1-(5-chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine involves a multi-step process, often utilizing coupling reactions and ring-forming techniques. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated the use of microwave-assisted synthesis to accelerate the formation of the thiomorpholine ring, significantly reducing reaction time while maintaining product quality.

Structurally, 4-[1-(5-chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine features a thiomorpholine core connected to a piperidine ring via a carbonyl group. The pyridine ring, substituted with a chlorine atom at the 5-position, introduces electron-withdrawing effects that can influence the compound's reactivity and bioavailability. This substitution pattern is critical in modulating the molecule's pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-[1-(5-chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine with greater accuracy. Molecular docking studies have revealed potential binding affinities for this compound with several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs aimed at treating conditions such as cancer and neurodegenerative diseases.

In terms of physical properties, 4-[1-(5-chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and acetonitrile. Its solubility profile is advantageous for formulation purposes, particularly in the development of oral or parenteral drug delivery systems.

The biological evaluation of 4-[1-(5-chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine has been conducted across multiple model systems. In vitro assays have demonstrated moderate inhibitory activity against several enzymes, including cyclooxygenase (COX) and lipoxygenase (LOX), suggesting its potential anti-inflammatory properties. Furthermore, preclinical studies in animal models have indicated that this compound possesses antioxidant activity, which could be beneficial in treating oxidative stress-related disorders.

From an environmental perspective, the degradation kinetics of 4-[1-(5-chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine have been studied under simulated environmental conditions. Results indicate that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. This information is crucial for assessing its environmental impact and ensuring sustainable manufacturing practices.

In conclusion, 4-[1-(5-chloropyridin-2-yl)piperidine-4-carbonyl]thiomorpholine (CAS No: 2877720-52-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool in both academic research and industrial development. Continued exploration into its biological and chemical properties will undoubtedly unlock new opportunities for its utilization in innovative therapeutic solutions.